Cas no 180384-56-9 (Clazosentan)

• Product Name: Clazosentan
• CAS No: 180384-56-9
• MF: C₂₅H₂₃N₉O₆S
• MW: 577.571822404861
• CID: 906842
• PubChem ID: 6433095
• Update Time: 2025-06-14

Clazosentan Chemical and Physical Properties

Names and Identifiers

• N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(2H-tetrazol-5-yl)pyridin-4-yl]pyrimidin-4-yl]-5-methyl-pyridine-2-sulfonamide
• Clazosentan
• N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(2H-tetrazol-5-yl)-4-pyridinyl]-4-pyrimidinyl]-5-methyl-2-Pyridinesulfonamide
• N-[6-(2-HYDROXYETHOXY)-5-(2-METHOXYPHENOXY)-2-[2-(2H-TETRAZOL-5-YL)PYRIDIN-4-YL]PYRIMIDIN-4-YL]-5-METHYL-PYRIDINE-2-SUL...
• N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(2H-tetrazol-5-yl)pyridin-4-yl]pyrimidin-4-yl]-5-methyl-pyridine-2-sulfonami
• N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(2H-tetrazol-5-yl)pyridin-4-yl]pyrimidin-4-yl]-5-methylpyridine-2-sulfonamide
• UNII-3DRR0X4728
• VML 588
• Octahydroaminoacridine succinate
• N-(2-(2-(2H-tetrazol-5-yl)pyridin-4-yl)-6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-methylpyridine-2-sulfonamide
• DB06677
• compound 22 [PMID: 9703472]
• Ro 61-1790
• 2-PYRIDINESULFONAMIDE, N-(6-(2-HYDROXYETHOXY)-5-(2-METHOXYPHENOXY)-2-(2-(1H-TETRAZOL-5-YL)-4-PYRIDINYL)-4-PYRIMIDINYL)-5-METHYL-
• AXV-034343
• DTXSID60170955
• BDBM50066370
• D85521
• BC162764
• GLXC-02568
• D11664
• CLAZOSENTAN [USAN]
• SB18855
• CLAZOSENTAN [MI]
• 5-Methyl-pyridine-2-sulfonic acid {6-(2-hydroxy-ethoxy)-5-(2-methoxy-phenoxy)-2-[2-(2H-tetrazol-5-yl)-pyridin-4-yl]-pyrimidin-4-yl}-amide
• HY-17352
• 180384-56-9
• AXV034343
• AXV 034
• N-{6-(2-Hydroxyethoxy)-5-(2-methoxyphenoxy)-2-(2-(1H-tetrazol-5-yl)pyridin-4-yl)pyrimidin-4-yl}-5-methylpyridine-2-sulfonamide
• VML-588
• SCHEMBL1652657
• AXV 034343
• GTPL12286
• AXV-343434
• CLAZOSENTAN [WHO-DD]
• N-(2-(2-(1H-tetrazol-5-yl)pyridin-4-yl)-6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-methylpyridine-2-sulfonamide
• Clazosentan [USAN:INN]
• CHEMBL109648
• MS-30385
• Clazosentan (USAN/INN)
• NS00069622
• Pivlaz
• 2-Pyridinesulfonamide, N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(2H-tetrazol-5-yl)-4-pyridinyl]-4-pyrimidinyl]-5-methyl-
• Ro-61-1790
• CS-0006250
• N-(6-(2-Hydroxyethoxy)-5-(2-methoxyphenoxy)-2-(2-(1H-tetrazol-5-yl)pyridin-4-yl)pyrimidin-4-yl)-5-methylpyridine-2-sulfonamide
• ACT-108475
• Clazosentan [INN]
• WHO 8397
• 3DRR0X4728
• DB-065318
• AXV-034
• Q1099339

• MDL： MFCD20040418
• Inchi： 1S/C25H23N9O6S/c1-15-7-8-20(27-14-15)41(36,37)32-24-21(40-19-6-4-3-5-18(19)38-2)25(39-12-11-35)29-22(28-24)16-9-10-26-17(13-16)23-30-33-34-31-23/h3-10,13-14,35H,11-12H2,1-2H3,(H,28,29,32)(H,30,31,33,34)
• InChI Key： LFWCJABOXHSRGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CN=1)(NC1C(=C(N=C(C2C=CN=C(C3N=NNN=3)C=2)N=1)OCCO)OC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 577.14900
• Monoisotopic Mass: 577.14920066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209Ų
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.6

Experimental Properties

• Melting Point: 239-241°
• PSA: 208.49000
• LogP: 3.54870

Clazosentan Security Information

• Storage Condition：(BD766624)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on Clazosentan

Comprehensive Overview of Clazosentan (CAS No. 180384-56-9): Mechanism, Applications, and Research Insights

Clazosentan (CAS No. 180384-56-9) is a selective endothelin receptor antagonist that has garnered significant attention in the field of vascular pharmacology. This compound specifically targets the endothelin A (ETA) receptor, playing a pivotal role in modulating vasoconstriction and vascular remodeling. With its unique mechanism of action, Clazosentan has been extensively studied for its potential therapeutic applications, particularly in conditions like cerebral vasospasm following subarachnoid hemorrhage (SAH). The growing interest in this compound is reflected in frequent searches for terms such as "Clazosentan mechanism of action", "ETA receptor antagonist benefits", and "Clazosentan clinical trials".

The pharmacological profile of Clazosentan is characterized by its high selectivity for the ETA receptor, which distinguishes it from non-selective endothelin receptor antagonists. This selectivity minimizes off-target effects, making it a promising candidate for precision medicine. Researchers and clinicians often search for "Clazosentan vs. other endothelin antagonists" to understand its comparative advantages. Current studies highlight its potential to reduce cerebral ischemia and improve outcomes in SAH patients, addressing a critical unmet need in neurology.

In recent years, the demand for personalized vascular therapies has surged, aligning with the rise of translational medicine. Clazosentan exemplifies this trend, as evidenced by its inclusion in advanced biomarker-driven treatment protocols. Searches for "Clazosentan pharmacokinetics" and "dosing optimization for ETA antagonists" underscore the need for tailored therapeutic strategies. Furthermore, its investigational use in pulmonary arterial hypertension (PAH) has sparked discussions about its broader applicability beyond neurovascular disorders.

The synthesis and formulation of Clazosentan (CAS No. 180384-56-9) involve sophisticated organic chemistry techniques, with patents detailing its stereospecific preparation. This aspect is particularly relevant to pharmaceutical chemists searching for "Clazosentan synthesis steps" or "ETA antagonist drug design". Its molecular stability and bioavailability profile also make it a subject of interest in drug delivery system research, especially for crossing the blood-brain barrier.

From a clinical perspective, the safety and efficacy of Clazosentan remain under rigorous evaluation. Queries like "Clazosentan side effects" and "long-term use of ETA antagonists" reflect patient and provider concerns. Ongoing trials aim to address these questions while exploring synergistic effects with existing therapies, such as calcium channel blockers. The compound's potential to mitigate vascular inflammation further positions it as a multifaceted therapeutic agent.

In conclusion, Clazosentan (CAS No. 180384-56-9) represents a breakthrough in targeted vascular therapy, with its ETA receptor antagonism offering new avenues for treating complex conditions. Its integration into precision medicine frameworks and alignment with patient-centric care models ensure its relevance in contemporary medical research. As the scientific community continues to unravel its full potential, Clazosentan stands at the forefront of innovative pharmacotherapy.